Cas no 1161499-58-6 (5-Iodo-2-(methylthio)benzonitrile)

• Product Name: 5-Iodo-2-(methylthio)benzonitrile
• CAS No: 1161499-58-6
• MF: C₈H₆INS
• MW: 275.109412670136
• CID: 6777641
• PubChem ID: 57999661
• Update Time: 2024-11-07

5-Iodo-2-(methylthio)benzonitrile Chemical and Physical Properties

Names and Identifiers

• SQTJWCAKTUWVKV-UHFFFAOYSA-N
• 1161499-58-6
• 5-Iodo-2-(methylthio)benzonitrile
• SCHEMBL2069897

• Inchi： 1S/C8H6INS/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
• InChI Key： SQTJWCAKTUWVKV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C#N)C=1)SC

Computed Properties

• Exact Mass: 274.92657g/mol
• Monoisotopic Mass: 274.92657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų